Cas no 2107273-40-3 (N-(m-PEG4)-N'-(azide-PEG4)-Cy7)

• Product Name: N-(m-PEG4)-N'-(azide-PEG4)-Cy7
• CAS No: 2107273-40-3
• MF: C₄₆H₆₆ClN₅O₈
• MW: 852.497951984406
• CID: 4638611
• PubChem ID: 166641734
• Update Time: 2025-10-29

N-(m-PEG4)-N'-(azide-PEG4)-Cy7 Chemical and Physical Properties

Names and Identifiers

• AKOS040743676
• 2-[(1E,3E,5E)-7-[(2E)-1-(14-azido-3,6,9,12-tetraoxatetradecan-1-yl)-3,3-dimethyl-2,3-dihydro-1H-indol-2-ylidene]hepta-1,3,5-trien-1-yl]-3,3-dimethyl-1-(2,5,8,11-tetraoxatridecan-13-yl)-3H-indol-1-ium chloride
• N-(m-PEG4)-N'-(azide-PEG4)-Cy7
• 2107273-40-3
• DA-55860

• Inchi： 1S/C46H66N5O8.ClH/c1-45(2)39-15-11-13-17-41(39)50(22-25-54-30-33-58-36-35-56-28-27-52-5)43(45)19-9-7-6-8-10-20-44-46(3,4)40-16-12-14-18-42(40)51(44)23-26-55-31-34-59-38-37-57-32-29-53-24-21-48-49-47;/h6-20H,21-38H2,1-5H3;1H/q+1;/p-1
• InChI Key： ISHBUBOOHQEWKB-UHFFFAOYSA-M
• SMILES： [Cl-].O(CCOCCOCCOC)CC[N+]1C2C=CC=CC=2C(C)(C)C=1/C=C/C=C/C=C/C=C1/C(C)(C)C2C=CC=CC=2N/1CCOCCOCCOCCOCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 851.4599918g/mol
• Monoisotopic Mass: 851.4599918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 60
• Rotatable Bond Count: 31
• Complexity: 1390
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.4Ų

Additional information on N-(m-PEG4)-N'-(azide-PEG4)-Cy7

Comprehensive Guide to N-(m-PEG4)-N'-(azide-PEG4)-Cy7 (CAS No. 2107273-40-3): Properties, Applications, and Market Insights

N-(m-PEG4)-N'-(azide-PEG4)-Cy7 (CAS No. 2107273-40-3) is a cutting-edge PEGylated Cyanine 7 (Cy7) derivative widely used in biomedical research, diagnostics, and advanced imaging applications. This compound combines the near-infrared fluorescence properties of Cy7 with the biocompatibility and solubility enhancements of PEG4 spacers, making it a versatile tool for modern scientific applications.

The molecular structure of N-(m-PEG4)-N'-(azide-PEG4)-Cy7 features two distinct functional groups: a methoxy-PEG4 (m-PEG4) moiety and an azide-PEG4 group. This unique combination allows for excellent water solubility while maintaining the ability to participate in click chemistry reactions through its azide functionality. Researchers frequently search for "PEGylated Cy7 derivatives" and "azide-functionalized NIR dyes" when exploring this compound's potential.

One of the most significant advantages of N-(m-PEG4)-N'-(azide-PEG4)-Cy7 is its near-infrared fluorescence (emission ~770 nm), which enables deep tissue imaging with minimal background interference. This property makes it invaluable for in vivo imaging, a hot topic in current biomedical research. The compound's PEGylation significantly improves its pharmacokinetics, reducing nonspecific binding and increasing circulation time in biological systems.

In the field of bioconjugation, N-(m-PEG4)-N'-(azide-PEG4)-Cy7 serves as an essential building block. Its azide group readily participates in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions with alkyne-modified biomolecules. This feature has made it popular for creating fluorescent probes and targeted imaging agents, addressing the growing demand for precise molecular imaging tools.

The pharmaceutical industry has shown increasing interest in PEGylated NIR dyes like N-(m-PEG4)-N'-(azide-PEG4)-Cy7 for drug development and theranostic applications. Recent publications highlight its use in developing image-guided surgery systems and cancer detection probes, aligning with current trends in precision medicine. Common search queries related to these applications include "NIR dyes for cancer imaging" and "PEGylated fluorescent tags."

Quality control is crucial when working with N-(m-PEG4)-N'-(azide-PEG4)-Cy7. Reputable suppliers provide comprehensive characterization data, including HPLC purity analysis, mass spectrometry verification, and spectrophotometric validation. Researchers often search for "Cy7 derivative purity standards" and "PEGylated dye storage conditions" when sourcing this compound.

The market for advanced fluorescent probes like N-(m-PEG4)-N'-(azide-PEG4)-Cy7 has grown significantly, driven by increasing demand in bioimaging and diagnostic applications. Industry reports suggest particular growth in the areas of immunofluorescence and intraoperative imaging, with compound modifications being a key area of innovation. Popular related searches include "next-generation NIR probes" and "PEGylation in molecular imaging."

When handling N-(m-PEG4)-N'-(azide-PEG4)-Cy7, proper storage at -20°C in anhydrous DMSO is recommended to maintain stability. The compound's photostability and pH sensitivity are frequently discussed topics in research forums, with many users inquiring about "optimizing Cy7 derivative fluorescence" and "preventing dye aggregation."

Future developments involving N-(m-PEG4)-N'-(azide-PEG4)-Cy7 may focus on creating more sophisticated multimodal imaging agents by combining its NIR fluorescence with other detection modalities. The scientific community continues to explore its potential in nanoparticle labeling and cell tracking applications, addressing current challenges in regenerative medicine and immunotherapy research.

In conclusion, N-(m-PEG4)-N'-(azide-PEG4)-Cy7 (CAS No. 2107273-40-3) represents a powerful tool at the intersection of chemistry and biomedical science. Its unique combination of PEGylation, click chemistry compatibility, and NIR fluorescence positions it as a valuable asset for researchers tackling today's challenges in molecular imaging and targeted diagnostics.